N-(2-methoxyphenyl)-2-((4-methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[[4-methyl-5-(1-methyl-6-oxopyridin-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H19N5O3S/c1-22-10-12(8-9-16(22)25)17-20-21-18(23(17)2)27-11-15(24)19-13-6-4-5-7-14(13)26-3/h4-10H,11H2,1-3H3,(H,19,24)
• InChI Key: RDOQDELTNFBXIL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C2=NN=C(N2C)SCC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol

Description

N-(2-methoxyphenyl)-2-((4-methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H19N5O3S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis Applications

Radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners for herbicides, such as acetochlor, involves compounds with structural similarities to the given chemical, showcasing the importance of these compounds in the study of metabolism and mode of action of herbicides through high specific activity labeling techniques (Latli & Casida, 1995).

Molecular Docking and Enzyme Inhibitory Activities

The compound has been linked to the synthesis of analogues used in molecular docking and enzyme inhibitory activity studies. For example, derivatives synthesized for inhibiting enzymes such as bovine carbonic anhydrase and acetylcholinesterase demonstrate the potential of such compounds in the development of new therapeutic agents (Virk et al., 2018).

Anticancer and Antimicrobial Activity

Compounds structurally related to N-(2-methoxyphenyl)-2-((4-methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide have been synthesized and tested for their anticancer and antimicrobial activities. These studies highlight the compound's relevance in the development of new therapeutic agents with potential application in treating cancer and infections (Kumar et al., 2019).

Green Synthesis

Research into green synthesis methods for related compounds, like N-(3-Amino-4-methoxyphenyl)acetamide, underscores the environmental benefits and efficiency of novel catalysts in producing intermediates for dye production. This application demonstrates the compound's utility in sustainable manufacturing processes (Zhang Qun-feng, 2008).

Insecticide Development

Pyridine derivatives with structural similarities have been synthesized and tested as insecticides, showcasing the compound's potential in agricultural applications. The development of new insecticidal agents is critical for improving crop protection strategies (Bakhite et al., 2014).